Cas no 163620-24-4 (2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine)
2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine is a specialized heterocyclic compound featuring a pyridine core substituted with a trifluoromethyl group at the 5-position and a 1-methylhydrazinyl moiety at the 2-position. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methylhydrazine functionality offers reactivity for further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research as a versatile intermediate, enabling the synthesis of biologically active molecules. Its structural features, including electron-withdrawing and electron-donating substituents, make it useful for studying structure-activity relationships. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
163620-24-4 structure
Product Name:2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine
CAS No:163620-24-4
MF:C7H8F3N3
MW:191.15373134613
MDL:MFCD00052297
CID:135348
PubChem ID:2777782
Update Time:2025-06-07
2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine
- 1-methyl-1-[5-(trifluoromethyl)-2-pyridyl]hydrazine
- 1-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]hydrazine
- N-[5-(Trifluoromethyl)pyrid-2-yl]-N-methyl
- N-[5-(TRIFLUOROMETHYL)PYRID-2-YL]-N-METHYLHYDRAZINE
- N-[5-(Trifluoromethyl)pyrid-2-yl]-N-methyl-hydrazine
- Pyridine,2-(1-methylhydrazinyl)-5-(trifluoromethyl)-
- 2-(1-methylhydrazino)-5-(trifluoromethyl)pyridine
- n-[5-(trifluoromethyl)pyridin-2-yl]-n-methylhydrazine
- BUTTPARK 27\07-96
- 2-(1-Methylhydrazinyl)
- N-[5-(Trifluoromethyl)pyrid-2-yl]-N-
- Trifluoromethylpyridylmethylhydrazine2
- N-[5-(Trifluoromethyl)pyridin-2-yl]-N-methylhydra
- 1-[5-trifluoromethylpyrid-2-yl]-1-methyl hydrazine
- 1-methyl-1-[5-(trifluoromethyl)pyridyl]hydrazine
- FS-1181
- Pyridine, 2-(1-methylhydrazinyl)-5-(trifluoromethyl)-
- SB52339
- 2-(1-methylhydrazin-1-yl)-5-(trifluoromethyl)pyridine
- DTXSID00380652
- AKOS006228044
- SCHEMBL2787089
- N-Methyl-N-[5-(trifluoromethyl)pyridin-2-yl]hydrazine
- CS-0315126
- 163620-24-4
- FT-0629628
- N-methyl-N-(5-trifluoromethyl-pyridin-2-yl)-hydrazine
- A810494
- MFCD00052297
- 6-(N-Methylhydrazino)-alpha,alpha,alpha-trifluoro-3-picoline
- DB-004386
- 2-(N-Methylhydrazino)-5-(trifluoromethyl)pyridine
- N-Methyl-N-[5-(trifluoromethyl)pyridin-2-yl]hydrazine, 6-(N-Methylhydrazino)-alpha,alpha,alpha-trifluoro-3-picoline
-
- MDL: MFCD00052297
- Inchi: 1S/C7H8F3N3/c1-13(11)6-3-2-5(4-12-6)7(8,9)10/h2-4H,11H2,1H3
- InChI Key: LZYILLLQHBJCFB-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C=C1)N(C)N)(F)F
Computed Properties
- Exact Mass: 191.06700
- Monoisotopic Mass: 191.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.352
- Melting Point: 52 °C
- Boiling Point: 257 ºC
- Flash Point: 110 ºC
- Refractive Index: 1.697
- PSA: 42.15000
- LogP: 2.11060
- Solubility: Not determined
2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 20/21/22-36/37/38-36-25
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Safety Term:S36/37
2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008455-1g |
N-[5-(Trifluoromethyl)pyrid-2-yl]-N-methyl-hydrazine |
163620-24-4 | 95% | 1g |
£19.00 | 2022-03-01 | |
| Fluorochem | 008455-5g |
N-[5-(Trifluoromethyl)pyrid-2-yl]-N-methyl-hydrazine |
163620-24-4 | 95% | 5g |
£78.00 | 2022-03-01 | |
| Apollo Scientific | PC5503-1g |
2-(N-Methylhydrazino)-5-(trifluoromethyl)pyridine |
163620-24-4 | 97% | 1g |
£40.00 | 2025-02-21 | |
| Apollo Scientific | PC5503-5g |
2-(N-Methylhydrazino)-5-(trifluoromethyl)pyridine |
163620-24-4 | 97% | 5g |
£110.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02163-1g |
2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine |
163620-24-4 | 1g |
¥688.0 | 2021-09-04 | ||
| Matrix Scientific | 003739-5g |
N-[5-(Trifluoromethyl)pyrid-2-yl]-N-methyl-hydrazine |
163620-24-4 | 5g |
$178.00 | 2023-09-09 | ||
| Matrix Scientific | 003739-25g |
N-[5-(Trifluoromethyl)pyrid-2-yl]-N-methyl-hydrazine |
163620-24-4 | 25g |
$685.00 | 2023-09-09 | ||
| Apollo Scientific | PC5503-250mg |
2-(N-Methylhydrazino)-5-(trifluoromethyl)pyridine |
163620-24-4 | 97% | 250mg |
£19.00 | 2025-02-21 | |
| abcr | AB225524-1 g |
1-Methyl-1-[5-(trifluoromethyl)-2-pyridyl]hydrazine; 95% |
163620-24-4 | 1g |
€60.00 | 2022-09-01 | ||
| abcr | AB225524-5 g |
1-Methyl-1-[5-(trifluoromethyl)-2-pyridyl]hydrazine; 95% |
163620-24-4 | 5g |
€129.50 | 2022-09-01 |
2-(1-Methylhydrazinyl)-5-(trifluoromethyl)pyridine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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